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Compound of Interest

Compound Name: Trichloroacetonitrile

Cat. No.: B146778

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trichloroacetonitrile (C2CIsN), a halogenated nitrile, is a versatile and reactive compound
utilized in a variety of chemical syntheses. Its bifunctional nature, with reactive sites at both the
trichloromethyl group and the nitrile moiety, makes it a valuable reagent in organic chemistry. A
thorough understanding of its physical properties is paramount for its safe handling, application
in experimental design, and for the optimization of reaction conditions. This technical guide
provides a comprehensive overview of the core physical characteristics of
trichloroacetonitrile, detailed experimental methodologies for their determination, and
visualizations of key chemical pathways involving this compound.

Core Physical Properties of Trichloroacetonitrile

A summary of the key physical properties of trichloroacetonitrile is presented in the table
below. These values have been compiled from various reputable sources and provide a solid
foundation for its use in a laboratory or industrial setting.
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Physical Property Value Units
Molecular Weight 144.38[1] g/mol
Density 1.44 (at 25 °C)[2] g/mL
Boiling Point 83-84[2] °C
Melting Point -42[2] °C
Solubility in Water <0.1 (at21.5°C) g/100 mL
Vapor Pressure 58 (at 20 °C) mm Hg
Refractive Index 1.441 (at 20 °C, D-line)
Flash Point None reported °C
Appearance (?Ietolr, colorless to pale yellow

liquid[1]
Odor Pungent, resembling chloral

and hydrogen cyanide

Experimental Protocols for Determination of
Physical Properties

Accurate determination of the physical properties of a compound like trichloroacetonitrile is
crucial for its application in research and development. The following are detailed, generalized
methodologies for the key experiments cited.

Determination of Boiling Point

The boiling point of trichloroacetonitrile can be determined using a standard distillation
apparatus.

e Apparatus: A round-bottom flask, a distillation head with a thermometer adapter, a
condenser, a receiving flask, a heating mantle, and boiling chips.

e Procedure:
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Place a small volume of trichloroacetonitrile and a few boiling chips into the round-
bottom flask.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just
below the side arm of the distillation head to accurately measure the temperature of the
vapor.

Begin heating the flask gently with the heating mantle.
Observe the temperature as the liquid begins to boil and the vapor rises.

The boiling point is the temperature at which the vapor temperature stabilizes while the
liquid is actively boiling and condensing in the condenser.

Record the atmospheric pressure at the time of the measurement, as boiling point is
pressure-dependent.

Determination of Density

The density of liquid trichloroacetonitrile can be accurately measured using a pycnometer.

o Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), an analytical balance, and a constant-temperature water bath.

e Procedure:

[¢]

Clean and dry the pycnometer thoroughly and record its empty mass.

Fill the pycnometer with distilled water and place it in a constant-temperature water bath
(e.g., 25 °C) until it reaches thermal equilibrium.

Ensure the capillary in the stopper is filled with water, with no air bubbles. Dry the outside
of the pycnometer and record its mass.

Empty and dry the pycnometer completely.

Fill the pycnometer with trichloroacetonitrile and repeat the thermal equilibration and
weighing process at the same temperature.
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o The density of trichloroacetonitrile is calculated using the formula: Density = (mass of
trichloroacetonitrile) / (mass of water) * (density of water at the experimental
temperature)

Determination of Melting Point

As trichloroacetonitrile is a liquid at room temperature, its melting point is determined by
cooling the substance until it solidifies and then observing the temperature at which it melts
upon gentle warming.

o Apparatus: A small test tube, a thermometer, a cooling bath (e.g., dry ice/acetone), and a
stirring rod.

e Procedure:

[¢]

Place a small sample of trichloroacetonitrile in the test tube.

o Immerse the test tube in the cooling bath, stirring the sample gently with the thermometer
until it completely solidifies.

o Remove the test tube from the cooling bath and allow it to warm up slowly at room
temperature.

o The melting point is the temperature at which the first drop of liquid appears, and the
melting range is the temperature range over which the entire solid sample turns into a
liquid.

Determination of Refractive Index

The refractive index of trichloroacetonitrile can be measured using a refractometer, a
common instrument in chemistry laboratories.

o Apparatus: An Abbe refractometer, a constant-temperature water bath, a light source
(typically a sodium lamp for the D-line), and a dropper.

e Procedure:

o Calibrate the refractometer using a standard liquid with a known refractive index.
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o Ensure the prism of the refractometer is clean and dry.

o Place a few drops of trichloroacetonitrile onto the prism.

o Close the prism and allow the sample to reach the desired temperature by circulating

water from the constant-temperature bath.

o Adjust the refractometer to bring the dividing line between the light and dark fields into

sharp focus at the crosshairs of the eyepiece.

o Read the refractive index value from the instrument's scale.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate key chemical
transformations and a logical workflow relevant to the handling of trichloroacetonitrile.
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Figure 1: The Overman Rearrangement utilizing Trichloroacetonitrile.
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Figure 2: Synthesis pathway of Etridiazole from Trichloroacetonitrile.
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Figure 3: Logical workflow from physical properties to safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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